Cas no 56701-30-5 (2-Iodo-1,3,5-trimethyl-4-nitrobenzene)

• Product Name: 2-Iodo-1,3,5-trimethyl-4-nitrobenzene
• CAS No: 56701-30-5
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 2186014
• Update Time: 2023-08-05

2-Iodo-1,3,5-trimethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-1,3,5-trimethyl-4-nitrobenzene
• Benzene, 2-iodo-1,3,5-trimethyl-4-nitro-
• WVNAMCMHOHMVJD-UHFFFAOYSA-N
• 2-Iodo-1,3,5-trimethyl-4-nitrobenzene #

• Inchi： 1S/C9H10INO2/c1-5-4-6(2)9(11(12)13)7(3)8(5)10/h4H,1-3H3
• InChI Key： WVNAMCMHOHMVJD-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C)C(=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Topological Polar Surface Area: 45.8